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Compound of Interest

Compound Name: Diallyl oxalate

Cat. No.: B1618031

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the material properties of poly(diallyl oxalate)
against common alternative biodegradable polymers. Due to the limited availability of published
experimental data for poly(diallyl oxalate), this report incorporates data from analogous
poly(allyl ester) resins for estimation purposes, which are clearly denoted. All quantitative data
Is summarized for ease of comparison, and detailed experimental protocols for key
characterization techniques are provided.

Comparative Data of Polymer Properties

The following tables present a comparison of the thermal, mechanical, chemical, and optical
properties of poly(diallyl oxalate) and its alternatives.

Table 1: Thermal Properties
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Poly(diallyl . .
Poly(lactic Poly(caprolact Poly(glycolic
Property oxalate) . .
. acid) (PLA) one) (PCL) acid) (PGA)
(Estimated)
Glass Transition
60 - 80 °C 60 - 65 °C[1] -60 °C 35 - 40 °C[2]
Temperature (Tg)
Melting )
Not Applicable
Temperature 150 - 180 °C[3] 58 - 60 °C 225 - 230 °C[2]
(Amorphous)
(Tm)
Decomposition
> 200 °C ~350 °C ~350 °C ~240 °C
Temperature

Note: The thermal properties of poly(diallyl oxalate) are estimated based on data for other
amorphous, crosslinked poly(allyl ester) resins. The decomposition of the diallyl oxalate
monomer begins at approximately 120°C[4].

Table 2: Mechanical Properties

Poly(diallyl Poly(lactic .
. Poly(caprolact  Poly(glycolic
Property oxalate) acid) (PLA)[1] .
. one) (PCL) acid) (PGA)

(Estimated) [5]
Tensile Strength

30-50 50-70 20-35 60 - 100
(MPa)
Young's Modulus

20-3.5 25-40 0.2-04 50-7.0
(GPa)
Elongation at

<5 2-6 100 - 1000 1-5

Break (%)

Note: Mechanical properties for poly(diallyl oxalate) are estimated based on unfilled
poly(diallyl phthalate) resins. Actual values can vary significantly with the degree of
crosslinking.

Table 3: Chemical Resistance
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. Poly(diallyl . .
Chemical late) Poly(lactic Poly(caprolact Poly(glycolic
oxalate
Class acid) (PLA) one) (PCL) acid) (PGA)
(Expected)
Acids (Dilute) Good Fair Good Fair
Bases (Dilute) Fair Poor Fair Poor
Organic Solvents
Poor Good Poor Poor
(Polar)
Organic Solvents ] )
Good Fair Good Fair
(Non-polar)
Excellent (low _ Good (low Poor
Water ) Fair (hydrolyzes) )
absorption) absorption) (hydrolyzes)

Note: Chemical resistance is highly dependent on the specific chemical, concentration, and
temperature. The data for poly(diallyl oxalate) is an educated estimation based on the general
chemical resistance of poly(allyl ester) resins.

Table 4: Optical Properties

Poly(diallyl . .
Poly(lactic Poly(caprolact  Poly(glycolic
Property oxalate) . .
. acid) (PLA) one) (PCL) acid) (PGA)
(Estimated)
Refractive Index 1.50-1.55 ~1.46 ~1.47 ~1.42
Light ) )
) >90 ~80 (Semi- Not Applicable
Transmittance > 90 )
%) (Amorphous) crystalline) (Opaque)
0

Note: Optical properties of poly(diallyl oxalate) are estimated based on data for other
transparent poly(allyl ester) resins. The refractive index of the diallyl oxalate monomer is
approximately 1.446.

Experimental Protocols
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Detailed methodologies for the key experiments cited in this guide are outlined below.

Thermal Analysis

1

. Differential Scanning Calorimetry (DSC)

Objective: To determine the glass transition temperature (Tg) and melting temperature (Tm)
of the polymer.

Apparatus: Differential Scanning Calorimeter.

Procedure:

[¢]

A small sample of the polymer (5-10 mg) is hermetically sealed in an aluminum pan.
o An empty sealed pan is used as a reference.

o The sample and reference are heated at a controlled rate (e.g., 10 °C/min) under a
nitrogen atmosphere.

o The heat flow to the sample and reference is monitored as a function of temperature.

o The Tg is identified as a step change in the baseline of the heat flow curve, and the Tm is
identified as an endothermic peak.

. Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition temperature of the polymer.
Apparatus: Thermogravimetric Analyzer.
Procedure:
o A small sample of the polymer (10-20 mg) is placed in a tared TGA pan.

o The sample is heated at a controlled rate (e.g., 10 °C/min) in a controlled atmosphere
(e.g., nitrogen or air).

o The mass of the sample is continuously monitored as a function of temperature.
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o The decomposition temperature is determined as the temperature at which a significant
loss of mass occurs.

Mechanical Testing

1. Tensile Testing (ASTM D638)

o Objective: To determine the tensile strength, Young's modulus, and elongation at break of the
polymer.

e Apparatus: Universal Testing Machine with an extensometer.
e Procedure:

o Dumbbell-shaped specimens of the polymer are prepared according to ASTM D638
specifications.

o The dimensions of the specimen's gauge section are measured precisely.
o The specimen is mounted in the grips of the universal testing machine.

o The specimen is pulled at a constant crosshead speed until it fractures.

o The load and extension are continuously recorded during the test.

o Tensile strength, Young's modulus, and elongation at break are calculated from the
resulting stress-strain curve.

Chemical Resistance Testing (ISO 175)

o Objective: To evaluate the resistance of the polymer to various chemical agents.
o Apparatus: Immersion tanks, analytical balance, dimensional measuring tools.
e Procedure:

o Pre-weighed and measured test specimens of the polymer are prepared.
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o The specimens are fully immersed in the test chemical at a specified temperature for a
defined period.

o After immersion, the specimens are removed, cleaned, and dried.
o Changes in mass, dimensions, and appearance are recorded.

o Mechanical properties (e.g., tensile strength) may also be tested after immersion to
assess any degradation.

Visualizations
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Caption: Workflow for the characterization of poly(diallyl oxalate).
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Caption: Comparison of poly(diallyl oxalate) with alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1618031#characterization-of-poly-diallyl-oxalate-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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